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Compound of Interest

Compound Name: p-Decylaminophenol

Cat. No.: B609882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of p-
Decylaminophenol and other structurally related p-alkylphenols. The information presented is

curated from experimental data to assist researchers in evaluating these compounds for

various applications, from toxicology studies to potential therapeutic development.

At a Glance: Comparative Biological Activities
The following tables summarize key quantitative data on the cytotoxic, antioxidant, and

endocrine-disrupting activities of p-Decylaminophenol and a selection of other p-alkylphenols

with varying alkyl chain lengths.

Table 1: Comparative Cytotoxicity (IC₅₀ Values in µM)
This table outlines the half-maximal inhibitory concentration (IC₅₀) of various alkylphenols

required to inhibit the growth of human promyelocytic leukemia (HL-60) cells. Lower IC₅₀

values indicate higher cytotoxic potency.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b609882?utm_src=pdf-interest
https://www.benchchem.com/product/b609882?utm_src=pdf-body
https://www.benchchem.com/product/b609882?utm_src=pdf-body
https://www.benchchem.com/product/b609882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Alkyl Chain Length
IC₅₀ on HL-60 Cells
(µM)

Reference

p-Decylaminophenol C10 15.0 [1]

p-

Dodecylaminophenol
C12 7.5 [1]

Data for other p-alkylphenols on HL-60 cells were not available in the reviewed literature.

Table 2: Comparative Antioxidant Activity
This table compares the antioxidant properties of various p-alkylaminophenols through their

ability to scavenge superoxide radicals and inhibit lipid peroxidation.

| Compound | Alkyl Chain Length | Superoxide Scavenging Activity (Relative to p-

Methylaminophenol) | Lipid Peroxidation Inhibition (Relative Potency) | Reference | | :--- | :--- | :-

-- | :--- |[1] | | p-Methylaminophenol | C1 | Most Potent | - |[1] | | p-Octylaminophenol | C8 | Less

Potent than C1 | - |[1] | | p-Decylaminophenol | C10 | Less Potent than C8 | Potent |[1] | | p-

Dodecylaminophenol| C12 | Least Potent | Most Potent |[1] |

A study on other p-alkylaminophenols indicated that the elongation of the alkyl chain in p-

alkylaminophenols may increase antioxidative activity, with p-octylaminophenol being a potent

lipid peroxidation inhibitor.[2]

Table 3: Comparative Estrogenic Activity
The estrogenic activity of alkylphenols is a key area of research due to their classification as

endocrine-disrupting chemicals. The potency of this activity is often related to the length and

structure of the alkyl chain. Generally, the estrogenic activity of p-alkylphenols increases with

the size of the alkyl substituent.[3] While specific EC₅₀ values for p-decylaminophenol were

not found, the trend suggests its activity would be significant.
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Compound Alkyl Chain Length
Relative Estrogenic
Potency

Reference

p-Ethylphenol C2 Low [4][5]

p-Propylphenol C3 Low [4][5]

p-Octylphenol C8 High [4][5]

p-Nonylphenol C9 High [4][5]

Key Signaling Pathways and Mechanisms of Action
Alkylphenols exert their biological effects through various molecular pathways. Their structural

similarity to estradiol allows them to interact with estrogen receptors, leading to downstream

signaling cascades. The MAPK/ERK pathway is another key signaling route affected by these

compounds.

Estrogen Receptor Signaling
Alkylphenols can act as agonists for estrogen receptors (ERα and ERβ), initiating both genomic

and non-genomic signaling pathways. This interaction can lead to altered gene expression and

cellular responses.
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Estrogen Receptor Signaling Pathway

MAPK/ERK Signaling Pathway
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The mitogen-activated protein kinase (MAPK) cascade, particularly the extracellular signal-

regulated kinase (ERK) pathway, is involved in regulating cellular processes like proliferation,

differentiation, and survival. Some alkylphenols have been shown to activate this pathway.
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MAPK/ERK Signaling Pathway

p-Alkylphenol

Membrane Receptor
(e.g., mER)

Activates

Ras

Raf

MEK

Phosphorylates

ERK

Phosphorylates

Transcription Factors
(e.g., c-Fos, c-Jun)

Activates

Altered Gene Expression

Cellular Effects
(Proliferation, Survival)

 

MTT Assay Workflow

Seed Cells in 96-well Plate

Add Alkylphenol Compounds

Incubate for 72h

Add MTT Solution

Incubate for 4h

Add Solubilization Solution
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ER Competitive Binding Assay Workflow

Prepare Uterine Cytosol (ER source)

Incubate ER with [³H]E₂ and Alkylphenol

Separate Bound and Free Ligand

Quantify Bound Radioactivity

Calculate IC₅₀ and RBA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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